Cas no 661-75-6 (1,1,1-trichloro-2,2-difluoro-2-methoxyethane)

• Product Name: 1,1,1-trichloro-2,2-difluoro-2-methoxyethane
• CAS No: 661-75-6
• MF: C₃H₃Cl₃F₂O
• MW: 199.411125421524
• CID: 1704427
• PubChem ID: 12624
• Update Time: 2025-04-21

1,1,1-trichloro-2,2-difluoro-2-methoxyethane Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trichloro-2,2-difluoro-2-methoxyethane
• 1,1-DIFLUORO-2,2,2-TRICHLOROETHYL METHYL ETHER
• 2,2,2-Trichloro-1,1-difluoroethyl methyl ether
• Ethane, 1,1,1-trichloro-2,2-difluoro-2-methoxy-
• UNII-9K5ER3MJU5
• 661-75-6
• Methyl 1,1-difluoro-2,2,2-trichloroethyl ether
• Ether, methyl 2,2,2-trichloro-1,1-difluoroethyl
• 9K5ER3MJU5
• NNJDDMJXFCGEOF-UHFFFAOYSA-N

• Inchi： 1S/C3H3Cl3F2O/c1-9-3(7,8)2(4,5)6/h1H3
• InChI Key： NNJDDMJXFCGEOF-UHFFFAOYSA-N
• SMILES： ClC(C(OC)(F)F)(Cl)Cl

Computed Properties

• Exact Mass: 197.92189
• Monoisotopic Mass: 197.922
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.539
• Boiling Point: 110.2°C at 760 mmHg
• Flash Point: 20.5°C
• Refractive Index: 1.415
• PSA: 9.23